943-15-7

2-Nitro-p-cymene

In Stock

• CAS RN:
• 943-15-7

• Formula:
• C10H13NO2

• InChI:
• InChI=1S/C10H13NO2/c1-7(2)9-5-4-8(3)10(6-9)11(12)13/h4-7H,1-3H3

• InChIKey:
• DRKFWQDBPGTSOO-UHFFFAOYSA-N

• Reduction products of 2-nitro-p-cymene are significant dye intermediates.
  
  

2,5,6-Trimethylpyrimidin-4-ol

In Stock

• CAS RN:
• 89943-15-7

• Formula:
• C7H10N2O

• InChI:
• InChI=1S/C7H10N2O/c1-4-5(2)8-6(3)9-7(4)10/h1-3H3,(H,8,9,10)

• InChIKey:
• BIXKUCQZIIOIEC-UHFFFAOYSA-N

• 2,5,6-Trimethylpyrimidin-4-ol is a useful research compound. Its molecular formula is C7H10N2O and its molecular weight is 138.17 g/mol. The purity is usually 95%.

3,5-Dibromo-2-hydroxypyrazine

In Stock

• CAS RN:
• 21943-15-7

• Formula:
• C4H2Br2N2O

• InChI:
• InChI=1S/C4H2Br2N2O/c5-2-1-7-4(9)3(6)8-2/h1H,(H,7,9)

• InChIKey:
• NHVGHXUOFWEOSN-UHFFFAOYSA-N

• 3,5-Dibromo-2-hydroxypyrazine, also known as 3,5-Dibromo-2-hydroxypyrazine, is a useful research compound. Its molecular formula is C4H2Br2N2O and its molecular weight is 253.88 g/mol. The purity is usually 95%.

7-(Difluoromethyl)-2,5-dimethyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine

• CAS RN:
• 869943-15-7

• Formula:
• C9H13F2N3

• InChI:
• InChI=1S/C9H13F2N3/c1-5-3-7(9(10)11)14-8(12-5)4-6(2)13-14/h4-5,7,9,12H,3H2,1-2H3

• InChIKey:
• GVCUYVSDJYMDMA-UHFFFAOYSA-N

• 7-(Difluoromethyl)-2,5-dimethyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C9H13F2N3 and its molecular weight is 201.22. The purity is usually 95%.

Ethyl 4-methyl-2-oxopiperidine-3-carboxylate

In Stock

• CAS RN:
• 102943-15-7

• Formula:
• C9H15NO3

• InChI:
• InChI=1S/C9H15NO3/c1-3-13-9(12)7-6(2)4-5-10-8(7)11/h6-7H,3-5H2,1-2H3,(H,10,11)

• InChIKey:
• QKYJAPRPTBRPTA-UHFFFAOYSA-N

• Ethyl 4-methyl-2-oxopiperidine-3-carboxylate is a useful research compound. Its molecular formula is C9H15NO3 and its molecular weight is 185.22 g/mol. The purity is usually 95%.

6-tert-Butoxycarbonylamino-3-chloro-2-fluoro-benzoic acid

In Stock

• CAS RN:
• 1357943-15-7

• Formula:
• C12H13ClFNO4

• InChI:
• InChI=1S/C12H13ClFNO4/c1-12(2,3)19-11(18)15-7-5-4-6(13)9(14)8(7)10(16)17/h4-5H,1-3H3,(H,15,18)(H,16,17)

• InChIKey:
• WBFBXHLREWMWNK-UHFFFAOYSA-N

• 6-tert-Butoxycarbonylamino-3-chloro-2-fluoro-benzoic acid is a useful research compound. Its molecular formula is C12H13ClFNO4 and its molecular weight is 289.69 g/mol. The purity is usually 95%.